Cas no 1352317-91-9 (2-Fluoro-5-(4-nitrophenyl)benzoic acid)
1352317-91-9 structure
Product Name:2-Fluoro-5-(4-nitrophenyl)benzoic acid
CAS No:1352317-91-9
MF:C13H8FNO4
MW:261.205327033997
MDL:MFCD20491439
CID:2771258
PubChem ID:56776758
Update Time:2025-04-21
2-Fluoro-5-(4-nitrophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-5-(4-nitrophenyl)benzoic acid
- CS-0212221
- MFCD20491439
- BS-26720
- 1352317-91-9
- 2-Fluoro-5-(4-nitrophenyl)benzoicacid
- DTXSID60718371
- 4-Fluoro-4'-nitro[1,1'-biphenyl]-3-carboxylic acid
- AKOS025294369
-
- MDL: MFCD20491439
- Inchi: 1S/C13H8FNO4/c14-12-6-3-9(7-11(12)13(16)17)8-1-4-10(5-2-8)15(18)19/h1-7H,(H,16,17)
- InChI Key: AKNKDVHVOKJUMJ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 261.04373590Da
- Monoisotopic Mass: 261.04373590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 83.1Ų
2-Fluoro-5-(4-nitrophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F596438-100mg |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F596438-250mg |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | F596438-500mg |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 500mg |
$92.00 | 2023-05-18 | ||
| TRC | F596438-1g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 1g |
$133.00 | 2023-05-18 | ||
| abcr | AB310470-1 g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid; 95% |
1352317-91-9 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB310470-1g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid, 95%; . |
1352317-91-9 | 95% | 1g |
€144.00 | 2025-04-21 | |
| A2B Chem LLC | AE61981-1g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 95% | 1g |
$75.00 | 2024-04-20 | |
| A2B Chem LLC | AE61981-5g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 95% | 5g |
$209.00 | 2024-04-20 | |
| Ambeed | A661305-5g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 95% | 5g |
$228.0 | 2024-04-24 | |
| Crysdot LLC | CD12152035-25g |
2-Fluoro-5-(4-nitrophenyl)benzoic acid |
1352317-91-9 | 95+% | 25g |
$565 | 2024-07-23 |
2-Fluoro-5-(4-nitrophenyl)benzoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
1352317-91-9 (2-Fluoro-5-(4-nitrophenyl)benzoic acid) Related Products
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- 1355248-03-1(Methyl 2-fluoro-5-(4-nitrophenyl)benzoate)
- 1261983-30-5(4-Fluoro-3-(3-nitrophenyl)benzoic acid)
- 1261968-85-7(2-Fluoro-4-(3-nitrophenyl)benzoic acid)
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- 1261970-42-6(2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid)
- 1261962-92-8(3-(2,6-difluorophenyl)-5-nitrobenzoic Acid)
- 1261964-43-5(3-Fluoro-4-(3-nitrophenyl)benzoic acid)
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